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Compound of Interest

Compound Name: 2-Pentanamine, (2S)-

Cat. No.: B3181134 Get Quote

Essential Safety and Handling Guide for (2S)-2-
Pentanamine
This guide provides immediate, essential safety and logistical information for the handling of

(2S)-2-Pentanamine in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties
(2S)-2-Pentanamine, also known as (S)-(+)-2-Aminopentane, is a primary amine.[1] It is a

colorless to light yellow liquid with a characteristic amine odor.[1] It is soluble in water and

organic solvents.[1]

Property Value

Molecular Formula C5H13N

Molecular Weight 87.16 g/mol

Appearance Colorless to pale yellow liquid[1]

Odor Characteristic amine odor[1]

Solubility Soluble in water and organic solvents[1]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety when handling

(2S)-2-Pentanamine.

PPE Category Specific Requirements

Eye/Face Protection

Wear government-approved safety glasses with

side shields or goggles.[2] A face shield may be

necessary for splash hazards.

Skin Protection

Wear compatible chemical-resistant gloves.[2]

Inspect gloves prior to use and use proper

removal techniques.[2] A lab coat or chemical-

resistant apron is required. Protective boots may

be necessary depending on the scale of work.[2]

Respiratory Protection

Use a government-approved respirator if

ventilation is inadequate or for spill response.[2]

Handling should be performed in a well-

ventilated area, preferably in a chemical fume

hood.[2]

Hand Protection Wash hands thoroughly after handling.[2][3]

Safe Handling and Storage
Handling:

Work in a well-ventilated area or a chemical fume hood.[2][3]

Avoid breathing vapors or mist.[3][4]

Do not get in eyes, on skin, or on clothing.[4]

Keep away from heat, sparks, open flames, and hot surfaces.[3][4] No smoking.[3]

Ground and bond container and receiving equipment to prevent static electricity discharge.

[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://enamine.enamine.net/pub/msds?code=EN300-1588845&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-1588845&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-1588845&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-1588845&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-1588845&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-1588845&&senderid=0&&lang=en
https://enamine.enamine.net/pub/msds?code=EN300-1588845&&senderid=0&&lang=en
https://www.chemicalbook.com/msds/2-aminopentane.pdf
https://enamine.enamine.net/pub/msds?code=EN300-1588845&&senderid=0&&lang=en
https://www.chemicalbook.com/msds/2-aminopentane.pdf
https://www.chemicalbook.com/msds/2-aminopentane.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02250~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:34~~3-Aminopentane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02250~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:34~~3-Aminopentane~~
https://www.chemicalbook.com/msds/2-aminopentane.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02250~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:34~~3-Aminopentane~~
https://www.chemicalbook.com/msds/2-aminopentane.pdf
https://www.chemicalbook.com/msds/2-aminopentane.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02250~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:26:34~~3-Aminopentane~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3181134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use non-sparking tools and explosion-proof equipment.[4]

Wash hands and face thoroughly after handling.[2]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[3][4]

Store in a corrosives and flammables area.[4]

Store under an inert atmosphere.[4]

Opened containers must be carefully resealed and kept upright to prevent leakage.[3]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes.[3] Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Immediately call a POISON CENTER or

doctor/physician.[3]

Skin Contact
Remove contaminated clothing and wash skin

thoroughly with soap and water.

Inhalation
Move person to fresh air. If not breathing, give

artificial respiration. Consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician. Ingestion

causes severe swelling and damage to tissues,

with a danger of perforation.[4]

Accidental Release and Disposal Plan
Accidental Release:
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Evacuate: Evacuate personnel to a safe area.[3]

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of ignition.[3][4]

Containment: Prevent further leakage or spillage if safe to do so.[2][3] Do not let the product

enter drains.[2][3]

Clean-up: Contain the spillage and collect with a non-combustible absorbent material (e.g.,

sand, earth, diatomaceous earth, vermiculite).[3] Place in a suitable, closed container for

disposal.[4]

Personal Protection: Wear appropriate PPE, including respiratory protection.[3]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not dispose of down the drain.

Experimental Workflow
The following diagram outlines the standard operational workflow for handling (2S)-2-

Pentanamine.

Caption: Workflow for handling (2S)-2-Pentanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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